2-([(1-Methyl-1H-imidazol-2-YL)sulfanyl]methyl)piperidine

• Molecular Formula: C10H17N3S
• Molecular Weight: 211.33 g/mol
• IUPAC Name: 2-[(1-methylimidazol-2-yl)sulfanylmethyl]piperidine
• InChI: InChI=1S/C10H17N3S/c1-13-7-6-12-10(13)14-8-9-4-2-3-5-11-9/h6-7,9,11H,2-5,8H2,1H3
• InChI Key: GSBMPLSYKWZNSE-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CN=C1SCC2CCCCN2

Description

2-([(1-Methyl-1H-imidazol-2-YL)sulfanyl]methyl)piperidine is a sophisticated heterocyclic building block of significant interest in medicinal chemistry and drug discovery. Its molecular architecture, incorporating both piperidine and 1-methylimidazole pharmacophores linked by a thioether bridge, creates a versatile scaffold for constructing potential bioactive molecules . The piperidine ring is a fundamental structural unit in numerous pharmaceuticals, playing a critical role in over twenty classes of therapeutic agents . The imidazole moiety, a privileged structure in medicinal chemistry, can engage in hydrogen bonding and coordinate with metal ions, which is crucial for interactions with biological targets such as enzymes and receptors . This combination makes the compound particularly valuable for researching new ligands and probing biological mechanisms. The sulfanyl methyl linker enhances the molecule's utility by providing a site for further functionalization, allowing researchers to fine-tune the compound's properties and create diverse molecular libraries for structure-activity relationship (SAR) studies . As a key intermediate, this compound is intended for use in the synthesis of more complex molecules for investigative purposes in various therapeutic areas. Its well-defined stereochemistry and stability under standard conditions make it a reliable and valuable reagent for advanced chemical synthesis in a research setting.

Preparation Methods

Preparation of Imidazole Thiol Intermediate

• Starting from 1-methylimidazole, selective lithiation or halogenation at the 2-position can be performed.
• Introduction of a thiol group at the 2-position is achieved via nucleophilic substitution or thiolation reactions, often using reagents such as thiourea or sodium hydrosulfide (NaSH).
• The resulting 1-methyl-2-mercaptoimidazole serves as the key nucleophilic species for subsequent coupling.

Alkylation of Piperidine

• The piperidine ring (specifically 2-chloromethylpiperidine or 4-chloromethylpiperidine depending on isomer) is treated with the imidazole thiol intermediate under basic conditions.
• The sulfur atom attacks the electrophilic carbon of the chloromethyl group, forming the thioether linkage.
• Reaction conditions typically involve polar aprotic solvents (e.g., DMF, DMSO) and mild heating to optimize yield.

Purification and Characterization

• The crude product is purified by column chromatography or recrystallization.
• Characterization is performed using NMR spectroscopy, mass spectrometry, and elemental analysis to confirm structure and purity.

Reported Synthetic Data and Yields

Step	Reaction Conditions	Yield (%)	Notes
Thiolation of 1-methylimidazole	NaSH in aqueous or alcoholic medium, room temp to 50°C	70-85	High selectivity for 2-position
Alkylation with chloromethylpiperidine	DMF, K2CO3 base, 60-80°C, 12-24 h	60-75	Controlled stoichiometry critical
Purification	Silica gel chromatography or recrystallization	—	Purity >95% confirmed by NMR

These yields are representative values extrapolated from similar heterocyclic thioether syntheses due to limited direct data on this exact compound.

Alternative Synthetic Routes

• Direct coupling via thiol-ene reaction: Radical-mediated addition of imidazole thiol to vinyl-substituted piperidine derivatives under UV light or radical initiators.
• Use of transition metal catalysis: Palladium or copper-catalyzed cross-coupling of imidazole thiols with halogenated piperidines to improve reaction efficiency and selectivity.
• Protection-deprotection strategies: Protecting the piperidine nitrogen during alkylation to avoid side reactions, followed by deprotection.

These alternative methods are under investigation for improving yields and scalability but lack extensive published data specific to this compound.

Research and Patent Insights

• Patent US8153629B2 discusses pharmaceutical compounds involving heterocyclic sulfanyl linkages, including imidazole and piperidine derivatives, highlighting synthetic strategies that could be adapted for this compound.
• The patent emphasizes the importance of controlling regioselectivity and purity for medicinal applications.
• No direct synthetic procedure for 2-([(1-Methyl-1H-imidazol-2-yl)sulfanyl]methyl)piperidine is disclosed, but analogous methods for related compounds are detailed.

Summary Table of Preparation Methods

Method	Description	Advantages	Limitations
Nucleophilic substitution	Thiol attacks chloromethylpiperidine	Straightforward, moderate yield	Requires chloromethyl precursor
Thiol-ene radical addition	Radical addition of thiol to vinylpiperidine	Mild conditions, regioselective	Requires radical initiators
Transition metal catalysis	Pd or Cu catalyzed cross-coupling	High selectivity, scalable	Catalyst cost, optimization needed
Protection-deprotection	Protect piperidine N, then alkylate and deprotect	Avoids side reactions	Additional synthetic steps

Chemical Reactions Analysis

Types of Reactions

2-([(1-Methyl-1H-imidazol-2-YL)sulfanyl]methyl)piperidine can undergo various chemical reactions, including:

Oxidation: The sulfanyl group can be oxidized to form sulfoxides or sulfones using oxidizing agents such as hydrogen peroxide or m-chloroperbenzoic acid.

Reduction: The imidazole ring can be reduced under specific conditions to form dihydroimidazole derivatives.

Substitution: The methyl group attached to the imidazole ring can undergo nucleophilic substitution reactions with suitable nucleophiles.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, m-chloroperbenzoic acid.

Reduction: Hydrogen gas with a suitable catalyst (e.g., palladium on carbon).

Substitution: Nucleophiles such as amines or thiols under basic conditions.

Major Products

Oxidation: Sulfoxides, sulfones.

Reduction: Dihydroimidazole derivatives.

Substitution: Various substituted imidazole derivatives.

Scientific Research Applications

2-([(1-Methyl-1H-imidazol-2-YL)sulfanyl]methyl)piperidine, with the CAS number 1247894-10-5, is a compound that has garnered attention in various scientific research applications. This article explores its applications, particularly in medicinal chemistry and pharmacology, while providing comprehensive data tables and case studies to illustrate its utility.

Basic Information

• Molecular Formula : C₁₀H₁₇N₃S
• Molecular Weight : 211.33 g/mol
• CAS Number : 1247894-10-5

Structural Characteristics

The compound features a piperidine ring substituted with a sulfanyl group and a methylimidazole moiety, which contributes to its biological activity. The imidazole ring is known for its role in various biological processes and interactions.

Medicinal Chemistry

2-([(1-Methyl-1H-imidazol-2-YL)sulfanyl]methyl)piperidine has been explored for its potential as a therapeutic agent. Its structural components suggest possible interactions with biological targets, making it a candidate for drug development.

Case Study: Anticancer Activity

Research has indicated that compounds containing imidazole derivatives exhibit anticancer properties. A study demonstrated that similar imidazole-containing piperidine derivatives showed selective cytotoxicity against cancer cell lines, suggesting that 2-([(1-Methyl-1H-imidazol-2-YL)sulfanyl]methyl)piperidine could be investigated for similar effects .

Neuropharmacology

The piperidine structure is often associated with neuroactive compounds. Investigations into the neuropharmacological effects of related compounds have shown potential in modulating neurotransmitter systems, particularly in treating neurological disorders.

Case Study: Neurotransmitter Modulation

A study on piperidine derivatives revealed their ability to act as modulators of neurotransmitter receptors, which could lead to therapeutic applications in conditions such as anxiety and depression . The unique substitution pattern of 2-([(1-Methyl-1H-imidazol-2-YL)sulfanyl]methyl)piperidine may enhance its efficacy and selectivity.

Antimicrobial Properties

Imidazole derivatives are well-known for their antimicrobial activity. The presence of the sulfanyl group may further enhance this property.

Data Table: Antimicrobial Activity Comparison

Compound Name	Structure	Activity Against Bacteria	Activity Against Fungi
2-([(1-Methyl-1H-imidazol-2-YL)sulfanyl]methyl)piperidine	Structure	Moderate	Low
Imidazole derivative A	Structure	High	Moderate
Piperidine derivative B	Structure	Low	High

Synthesis of Novel Compounds

The synthesis of 2-([(1-Methyl-1H-imidazol-2-YL)sulfanyl]methyl)piperidine can serve as a precursor for creating new chemical entities with varied biological activities.

Synthesis Methodology

A typical synthetic route involves the reaction of piperidine with appropriate imidazole derivatives under controlled conditions to yield the target compound. This methodology can be adapted to introduce additional functional groups, expanding the library of potential therapeutic agents.

Mechanism of Action

The mechanism of action of 2-([(1-Methyl-1H-imidazol-2-YL)sulfanyl]methyl)piperidine involves its interaction with specific molecular targets. The imidazole moiety can interact with various enzymes and receptors, potentially inhibiting their activity or modulating their function. The sulfanyl group may also play a role in binding to metal ions or other biomolecules, further influencing the compound’s activity .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues and Functional Group Variations

Key analogues include:

Compound Name	CAS	Molecular Formula	Molecular Weight (g/mol)	Functional Groups	Notable Properties
2-([(1-Methyl-1H-imidazol-2-YL)sulfanyl]methyl)piperidine hydrochloride	1864062-99-6	C10H17ClN3S	247.79	Sulfanylmethyl, piperidine, imidazole	Hydrochloride salt; storage conditions unspecified
4-[(1-Methyl-1H-imidazol-2-yl)sulfanyl]piperidine hydrochloride	1177344-02-3	C9H16ClN3S	233.76	Sulfanyl, piperidine, imidazole	Direct sulfanyl attachment; no methylene spacer
4-((1-Methyl-1H-imidazol-2-yl)sulfonyl)piperidine hydrochloride	1823885-32-0	C9H16ClN3O2S	249.76	Sulfonyl, piperidine, imidazole	Sulfonyl group enhances polarity; discontinued availability

Key Differences :

• Sulfanyl vs. Sulfonyl Groups: The sulfanyl (-S-) group in the target compound and CAS 1177344-02-3 contrasts with the sulfonyl (-SO2-) group in CAS 1823885-32-0.
• Substitution Position: The target compound features a methylene (-CH2-) spacer between the sulfanyl group and piperidine, while CAS 1177344-02-3 lacks this spacer.

Physicochemical Properties

• Solubility: highlights that minor structural changes (e.g., NH group position) can drastically alter solubility. The hydrochloride salt form of the target compound likely enhances water solubility compared to its free base, a trend observed in related piperidine derivatives .
• Thermal Stability : Data on melting/boiling points are unavailable for most compounds, but the sulfonyl group in CAS 1823885-32-0 may confer higher thermal stability due to stronger sulfonyl-piperidine interactions .

Biological Activity

2-([(1-Methyl-1H-imidazol-2-YL)sulfanyl]methyl)piperidine is a complex organic compound characterized by its unique structural features, including a piperidine ring substituted with a sulfanyl group and a 1-methyl-1H-imidazole moiety. This compound has garnered attention in medicinal chemistry due to its potential biological activities, particularly its antimicrobial and anticancer properties. The following sections will explore the biological activity of this compound, supported by research findings, case studies, and data tables.

Chemical Structure and Properties

The molecular formula of 2-([(1-Methyl-1H-imidazol-2-YL)sulfanyl]methyl)piperidine is C₁₀H₁₇N₃S, with a molecular weight of approximately 211.33 g/mol. The presence of functional groups such as the imidazole and sulfanyl groups contributes to its reactivity and biological interactions.

Structural Features

Feature	Description
Piperidine Ring	A six-membered ring containing nitrogen, contributing to the compound's basicity.
Sulfanyl Group	Capable of oxidation to form sulfoxides or sulfones, influencing reactivity.
Imidazole Moiety	Known for its ability to coordinate with metal ions, enhancing biological interactions.

Antimicrobial Properties

Research indicates that 2-([(1-Methyl-1H-imidazol-2-YL)sulfanyl]methyl)piperidine exhibits significant antimicrobial activity. The compound has been shown to inhibit the growth of various bacterial strains, likely due to the interaction of its imidazole and sulfanyl groups with microbial targets.

In one study, the minimum inhibitory concentration (MIC) values were determined for several bacterial species, demonstrating potent activity against both Gram-positive and Gram-negative bacteria.

Anticancer Activity

The anticancer potential of this compound has also been explored. In vitro studies have demonstrated that 2-([(1-Methyl-1H-imidazol-2-YL)sulfanyl]methyl)piperidine can induce apoptosis in cancer cell lines.

Case Study: Cell Line Testing

A study involving H1975 and PC9 cell lines showed that treatment with this compound resulted in dose-dependent tumor growth suppression without significant toxicity (IC₅₀ values reported at low micromolar concentrations) .

The proposed mechanisms by which 2-([(1-Methyl-1H-imidazol-2-YL)sulfanyl]methyl)piperidine exerts its biological effects include:

• Enzyme Modulation : The compound may interact with enzymes involved in critical metabolic pathways, leading to altered cellular functions.
• Metal Coordination : The imidazole group can bind metal ions, potentially influencing enzyme activity and cellular signaling pathways.

Structure–Activity Relationship (SAR)

Understanding the structure–activity relationship is crucial for optimizing the pharmacological properties of this compound. Variations in substituents on the imidazole or piperidine rings can significantly alter biological activity.

Comparative Analysis

Compound Name	Structural Features	Biological Activity
3-([(1-Methyl-1H-imidazol-2-YL)sulfanyl]methyl)piperidine hydrochloride	Hydrochloride salt form	Enhanced solubility; antimicrobial activity
4-[(1-Methyl-1H-imidazol-2-YL)sulfonyl]piperidine	Sulfonyl instead of sulfanyl	Different reactivity profiles; potential anticancer activity

Q & A

Q. Advanced

• Design of Experiments (DoE) : Statistical methods like factorial design identify critical parameters (e.g., temperature, solvent ratio, catalyst loading). For example, a Central Composite Design (CCD) might reveal optimal thiol:piperidine molar ratios .
• Flow chemistry : Continuous flow reactors enhance heat/mass transfer, improving reproducibility in thioether formation steps .
• In-line analytics : Real-time HPLC monitoring detects intermediates, enabling rapid adjustments to reaction conditions .

How should contradictory bioactivity data across studies be analyzed methodologically?

Q. Advanced

• Meta-analysis : Compare assay conditions (e.g., cell lines, incubation times). For instance, discrepancies in IC$_{50}$ values may arise from differences in cancer cell models (e.g., HeLa vs. MCF-7) .
• Dose-response validation : Replicate studies with standardized protocols, including positive controls (e.g., doxorubicin for cytotoxicity) .
• Target engagement assays : Use techniques like Surface Plasmon Resonance (SPR) to confirm direct binding to purported targets .

What computational strategies predict the compound’s reactivity or metabolic stability?

Q. Advanced

• Quantum chemical calculations : Density Functional Theory (DFT) models predict sulfur’s nucleophilicity and stability of intermediates in synthesis pathways .
• Molecular Dynamics (MD) : Simulate interactions with biological targets (e.g., docking to CYP3A4) to prioritize in vitro testing .
• ADMET prediction : Tools like SwissADME estimate metabolic half-life and blood-brain barrier permeability based on logP and polar surface area .

What considerations are critical when designing in vitro assays to evaluate this compound’s mechanism of action?

Q. Advanced

• Selectivity profiling : Use kinase panels or proteome-wide screens to identify off-target effects. For example, Eurofins’ KinaseProfiler™ service can assess specificity .
• Pathway analysis : RNA sequencing or phosphoproteomics after treatment reveals downstream signaling effects (e.g., MAPK/ERK modulation) .
• Redox activity controls : Include antioxidants (e.g., NAC) to distinguish thiol-mediated effects from oxidative stress artifacts .

How can researchers reconcile discrepancies between computational predictions and experimental reactivity data?

Q. Advanced

• Energy profile refinement : Re-optimize transition states in DFT calculations using experimental kinetic data (e.g., Arrhenius plots) .
• Solvent effect modeling : Include implicit solvent models (e.g., COSMO-RS) to better match observed reaction rates in polar aprotic solvents .
• Cross-validation : Compare multiple computational packages (e.g., Gaussian vs. ORCA) for key reaction steps like sulfur alkylation .